N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide

• IUPAC Name: N-[2-[[2-(benzimidazol-1-yl)acetyl]amino]phenyl]pyridine-2-carboxamide
• InChI: InChI=1S/C21H17N5O2/c27-20(13-26-14-23-17-9-3-4-11-19(17)26)24-15-7-1-2-8-16(15)25-21(28)18-10-5-6-12-22-18/h1-12,14H,13H2,(H,24,27)(H,25,28)
• InChI Key: FFIYVMNQHUNOHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2CC(=O)NC3=CC=CC=C3NC(=O)C4=CC=CC=N4
• Molecular Formula: C21H17N5O2
• Molecular Weight: 371.4 g/mol

Description

N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide, also known as BP5, is a small molecule inhibitor that has gained attention in scientific research for its potential therapeutic applications in various diseases. BP5 is a chemical compound that belongs to the class of picolinamide derivatives and is synthesized through a multi-step process.

Scientific Research Applications

N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to inhibit the growth and proliferation of cancer cells by targeting specific enzymes involved in cell division. In diabetes research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to improve insulin sensitivity and glucose uptake in cells. In Alzheimer's disease research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to reduce the accumulation of amyloid beta plaques, which are characteristic of the disease.

Mechanism of Action

N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide exerts its therapeutic effects by inhibiting specific enzymes involved in various cellular processes. For example, in cancer cells, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide inhibits the enzyme Aurora kinase A, which is involved in cell division. In diabetes research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide inhibits the enzyme protein tyrosine phosphatase 1B, which is involved in insulin signaling. In Alzheimer's disease research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide inhibits the enzyme beta-secretase, which is involved in the production of amyloid beta plaques.
Biochemical and Physiological Effects
N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to have a range of biochemical and physiological effects in various disease models. In cancer research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In diabetes research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to improve glucose uptake and insulin sensitivity in cells. In Alzheimer's disease research, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has been shown to reduce the accumulation of amyloid beta plaques and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide has several advantages for lab experiments, including its high solubility in organic solvents and its ability to inhibit specific enzymes involved in various cellular processes. However, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide also has some limitations, including its potential toxicity at high concentrations and its limited availability.

Future Directions

There are several future directions for research on N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide, including:
1. Further investigation of its therapeutic potential in various diseases, including cancer, diabetes, and Alzheimer's disease.
2. Development of more efficient and cost-effective synthesis methods for N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide.
3. Exploration of its potential as a drug candidate for clinical trials.
4. Investigation of its potential as a tool for studying specific cellular processes and pathways.
5. Identification of its potential side effects and toxicity in vivo.
In conclusion, N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide is a promising small molecule inhibitor that has gained attention in scientific research for its potential therapeutic applications in various diseases. Its mechanism of action involves the inhibition of specific enzymes involved in various cellular processes, and it has several advantages and limitations for lab experiments. Further research is needed to fully understand its therapeutic potential and identify any potential side effects or toxicity.

Synthesis Methods

The synthesis of N-(2-(2-(1H-benzo[d]imidazol-1-yl)acetamido)phenyl)picolinamide involves a multi-step process that includes the coupling of picolinamide with 2-aminobenzo[d]imidazole, followed by the acetylation of the amine group and the final coupling of the resulting compound with 4-aminobenzoic acid. The process yields a white crystalline powder that is highly soluble in organic solvents.